Cas no 58511-63-0 (L-(+)-Ergothioneine)

L-(+)-Ergothioneine structure
L-(+)-Ergothioneine structure
Product Name:L-(+)-Ergothioneine
CAS No:58511-63-0
MF:C9H15N3O2S
MW:229.299300432205
CID:57277
PubChem ID:3032311
Update Time:2025-04-18

L-(+)-Ergothioneine Chemical and Physical Properties

Names and Identifiers

    • L-(+)-Ergothioneine
    • (S)-alpha-Carboxy-N,N,N-trimethyl-2-mercapto-1H-imidazole-4-ethanaminium inner salt
    • FT-0775136
    • Ergothionein
    • L-(+)-Ergothioneine;2-Thiol-L-histidine-betaine;l-Thioneine
    • KS-1468
    • SCHEMBL2215409
    • 58511-63-0
    • SSISHJJTAXXQAX-UHFFFAOYSA-N
    • Orgothionenine
    • BCP30888
    • (E/Z)-2-Propyl-2-pentenoic Acid Ethyl Ester-d5
    • SCHEMBL20609504
    • 1H-Imidazole-4-ethanaminium,a-carboxy-2,3-dihydro-N,N,N-trimethyl-2-thioxo-,inner salt, hydrate (1:2), (aS)-
    • AKOS037654000
    • Inchi: 1S/C9H15N3O2S/c1-12(2,3)7(8(13)14)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2-,10,11,13,14,15)
    • InChI Key: SSISHJJTAXXQAX-UHFFFAOYSA-N
    • SMILES: S=C1NC=C(CC(C(=O)[O-])[N+](C)(C)C)N1

Computed Properties

  • Exact Mass: 229.08800
  • Monoisotopic Mass: 229.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 96.3Ų

Experimental Properties

  • PSA: 107.61000
  • LogP: -0.93440

L-(+)-Ergothioneine Security Information

  • WGK Germany:3
  • Storage Condition:−20°C
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